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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624

Molecular Structure and Classification

Pentaborane(9) is a volatile, colorless liquid with a pungent odor, notable for its high reactivity
and unique molecular architecture.[1] The molecule adopts a square pyramidal geometry,
belonging to the Cav point group.[1] This structure consists of an apical boron atom (B_apex)
situated above a square base of four boron atoms (B_base). Each of the five boron atoms is
bonded to a terminal hydrogen atom (H_t). Additionally, four bridging hydrogen atoms (H_b) are
located below the basal plane, connecting the four boron atoms of the base along its edges.[1]

[2]

Wade-Mingtian-Rudolph (WMR) Rules and nido
Classification

Boranes are classified based on their polyhedral skeletal structures using the Wade-Mingtian-
Rudolph (WMR) rules, also known as Polyhedral Skeletal Electron Pair Theory (PSEPT).[3]
This system categorizes clusters as closo, nido, arachno, or hypho, based on the number of
skeletal electron pairs (SEPSs) available for framework bonding.[3]

For pentaborane(9), BsHo, the SEP count is determined as follows:

» Total Valence Electrons: (5 Boron atoms x 3 valence e~) + (9 Hydrogen atoms x 1 valence
e~) = 24 electrons.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b011624?utm_src=pdf-interest
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pentaborane(9)
https://en.wikipedia.org/wiki/Pentaborane(9)
https://en.wikipedia.org/wiki/Pentaborane(9)
https://pubs.acs.org/doi/10.1021/ja01303a011
https://webbook.nist.gov/cgi/cbook.cgi?ID=19624-22-7
https://webbook.nist.gov/cgi/cbook.cgi?ID=19624-22-7
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Electrons for Terminal B-H Bonds: Each of the 5 Boron atoms is considered a B-H unit,
accounting for 5 x 2 = 10 electrons.

o Skeletal Electrons: 24 (total) - 10 (terminal) = 14 skeletal electrons.
o Skeletal Electron Pairs (SEPs): 14 skeletal electrons / 2 = 7 SEPs.

For a cluster with n boron atoms (here, n=5), a closo structure has n+1 SEPs, a nido structure
has n+2 SEPs, and an arachno structure has n+3 SEPs.[4] Since BsHo has 7 SEPs, which
corresponds to n+2 (5+2=7), it is classified as a nidoborane. This means its structure is derived
from a parent closed polyhedron (closo structure) with one vertex removed. For n=5, the parent
closo structure would be a trigonal bipyramid, but the n+2 rule points to BsHe being derived
from an octahedron ([BsHs]?~) with one vertex removed.
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Calculate Total Valence Electrons Calculate Skeletal Electrons Calculate Skeletal Electron Pairs (SEPs) Compare SEPs to 'n' (n=5) | _n+2 Result: nido Structure
(5*3)+(9*1)=24e" 24-(5B-Hunits*2e")=14e" 14 /2 =7 SEPs Is SEP = n+1, n+2, or n+3? (7=5+2)
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Experimental Setup

Electron Gun
(High-Energy Beam)

Iicident Beam

Gaseous BsHo Jet
(High Vacuum)

Scaitered Electrons

Detector with
Rotating Sector

H
1
1
Data Ainalysis

Diffraction Pattern
(Concentric Rings)

:

Intensity vs. Angle Curve
(1D Data)

:

Molecular Scattering
sM(s)

:

Radial Distribution Function
f(r) - Shows Bond Distances

:

Theoretical Model
Refinement

Final Molecular
Structure

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b011624?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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